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Compound of Interest

Compound Name: 4-Isobutoxybenzoic acid

Cat. No.: B1348398 Get Quote

A notable scarcity of detailed scientific information exists for 4-isobutoxybenzoic acid, while

its isomer, 4-isobutylbenzoic acid, is a well-documented and commercially available compound.

This guide addresses this discrepancy and provides a comprehensive overview of the available

information.

Initial searches for "4-isobutoxybenzoic acid" reveal a significant lack of specific data,

including a dedicated CAS number and extensive experimental documentation. In contrast, "4-

isobutylbenzoic acid" is readily identified with the CAS number 38861-88-0 and is well-

characterized in chemical literature and supplier databases.[1][2][3][4]

This suggests that "4-isobutoxybenzoic acid" may be a less common compound, potentially

synthesized for specific research purposes but not widely studied or commercialized. It is also

possible that the term is used colloquially or in error to refer to 4-isobutylbenzoic acid. Given

the structural similarity—both being isomers with the chemical formula C₁₁H₁₄O₂—it is crucial

to distinguish between the two for any research or development application.

For the purpose of providing a valuable technical resource, this guide will focus on the

confirmed and well-documented compound, 4-isobutylbenzoic acid, while also presenting the

limited available information for 4-isobutoxybenzoic acid and outlining the synthetic route to

obtain it.

4-Isobutylbenzoic Acid: A Comprehensive Profile
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Chemical Identity and Synonyms
Property Value

CAS Number 38861-88-0[1][2][3][4]

Molecular Formula C₁₁H₁₄O₂[1][2][3]

Molecular Weight 178.23 g/mol [2][3]

IUPAC Name 4-(2-methylpropyl)benzoic acid[2]

Synonyms

p-Isobutylbenzoic acid, 4-(2-

Methylpropyl)benzoic acid, Benzoic acid, 4-(2-

methylpropyl)-[1][2][5]

Physicochemical Properties
Property Value

Physical Form Solid

Color White to Almost white powder to crystal[3]

Purity >99.0% (GC)(T)[3], 95%[5]

Storage Temperature Room Temperature, sealed in dry conditions

Synthesis of 4-Alkoxybenzoic Acids
While a specific protocol for 4-isobutoxybenzoic acid is not readily available, a general and

robust method for the synthesis of 4-alkoxybenzoic acids is the Williamson ether synthesis.

This procedure can be adapted to synthesize 4-isobutoxybenzoic acid from 4-

hydroxybenzoic acid and an isobutyl halide.

Experimental Protocol: Williamson Ether Synthesis of 4-
Isobutoxybenzoic Acid (General Procedure)
This protocol is based on the well-established synthesis of similar p-alkoxybenzoic acids.

Step 1: Etherification
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In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

methyl 4-hydroxybenzoate (1.0 equivalent) and potassium carbonate (1.5 equivalents) in

anhydrous N,N-Dimethylformamide (DMF).

Add isobutyl bromide (1.2 equivalents) to the reaction mixture.

Heat the mixture to 80-90 °C and stir for 12-16 hours. The reaction progress can be

monitored by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature and pour it into

deionized water.

Extract the aqueous mixture with a suitable organic solvent (e.g., dichloromethane or ethyl

acetate).

Combine the organic layers, wash with deionized water and brine, and then dry over

anhydrous magnesium sulfate.

Filter and concentrate the organic layer under reduced pressure to obtain the crude methyl

4-isobutoxybenzoate.

Step 2: Hydrolysis

Dissolve the crude methyl 4-isobutoxybenzoate in methanol.

Add a solution of potassium hydroxide (2.0 equivalents) in deionized water to the flask.

Reflux the mixture for 4-6 hours until the ester is completely hydrolyzed (monitored by TLC).

After cooling to room temperature, remove the methanol under reduced pressure.

Add deionized water to the residue and acidify the solution to a pH of 2-3 with 1M HCl.

A white precipitate of 4-isobutoxybenzoic acid will form.

Collect the solid by vacuum filtration, wash it thoroughly with cold deionized water, and dry it

in a vacuum oven.
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Logical Workflow for Synthesis

Step 1: Etherification Step 2: Hydrolysis

Methyl 4-hydroxybenzoate +
 Isobutyl bromide

Reaction in DMF
with K₂CO₃ at 80-90°C Work-up and Extraction Crude Methyl
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Caption: General workflow for the synthesis of 4-isobutoxybenzoic acid.

Applications in Drug Development
Benzoic acid and its derivatives are significant scaffolds in drug design and discovery due to

their versatile chemical properties.[6] They can serve as precursors, intermediates, or

protecting groups in the synthesis of active pharmaceutical ingredients (APIs).

While specific applications for 4-isobutoxybenzoic acid are not documented, its structural

motifs are found in various biologically active molecules. For instance, alkoxy-substituted

benzoic acids are explored for their potential in developing new therapeutic agents.

Potential Signaling Pathway Interactions
Although no specific signaling pathways have been elucidated for 4-isobutoxybenzoic acid,

related compounds like 4-hydroxy-benzoic acid have been shown to exhibit estrogen-like

effects by modulating the ERα, ERK, and PI3K/AKT signaling pathways.[7] It is plausible that

derivatives like 4-isobutoxybenzoic acid could be investigated for similar activities.
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Caption: Estrogenic signaling pathway of 4-hydroxy-benzoic acid.

Conclusion
The available scientific literature overwhelmingly pertains to 4-isobutylbenzoic acid rather than

4-isobutoxybenzoic acid. For researchers and drug development professionals, it is

imperative to verify the exact chemical identity and CAS number of the compound of interest.

While a synthetic route for 4-isobutoxybenzoic acid can be proposed based on standard

organic chemistry principles, a thorough characterization and investigation of its biological

activity would be required to ascertain its potential in drug development. Future research could

explore whether 4-isobutoxybenzoic acid exhibits interesting biological activities, similar to

other benzoic acid derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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